Cas no 873670-96-3 (2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product name: 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 873670-96-3
• MF: C₂₀H₂₅NO₃S
• MW: 359.482404470444
• CID: 5438476
• PubChem ID: 16444545

2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(1,1-Dimethylethyl)-4-methoxyphenyl]sulfonyl]-1,2,3,4-tetrahydroisoquinoline
• AKOS002278265
• 2-((3-(tert-butyl)-4-methoxyphenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline
• Z274503630
• 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• F3179-0384
• 2-(3-tert-butyl-4-methoxyphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
• 873670-96-3

• Inchi： 1S/C20H25NO3S/c1-20(2,3)18-13-17(9-10-19(18)24-4)25(22,23)21-12-11-15-7-5-6-8-16(15)14-21/h5-10,13H,11-12,14H2,1-4H3
• InChI Key： TUWWQRYASCFENG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)C(C)(C)C)OC)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 359.15551483g/mol
• Monoisotopic Mass: 359.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.7±60.0 °C(Predicted)
• pka: -5.76±0.20(Predicted)

Additional information on 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 873670-96-3)

The compound 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 873670-96-3) is a sulfonamide derivative with a unique structural framework. Its molecular structure combines a tetrahydroisoquinoline core with a tert-butyl-methoxybenzenesulfonyl moiety, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its distinctive electronic and steric properties.

One of the key features of 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline is its role as an intermediate in the synthesis of bioactive molecules. The presence of the sulfonyl group enhances its reactivity, enabling it to participate in various coupling reactions. This characteristic has led to its use in the development of novel pharmaceuticals, particularly in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are critical in treating conditions like inflammation, metabolic disorders, and neurological diseases.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug design. 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline stands out due to its balanced lipophilicity and solubility, which are crucial for optimizing pharmacokinetic profiles. These properties align with current trends in AI-driven drug discovery, where computational models prioritize molecules with favorable ADME (absorption, distribution, metabolism, excretion) characteristics.

Another area of growing interest is the compound's potential in organic electronics. The tetrahydroisoquinoline scaffold, combined with the methoxybenzenesulfonyl group, exhibits promising charge-transfer properties. This makes it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic materials, addressing the global push for sustainable energy solutions. Researchers are investigating its electron-withdrawing capabilities to enhance device efficiency.

From a synthetic perspective, CAS No. 873670-96-3 is often discussed in the context of green chemistry. Its preparation can be optimized using catalytic methods to reduce waste and improve yields, a priority for environmentally conscious manufacturers. This aligns with the broader industry shift toward sustainable chemical processes, a frequently searched topic among chemists and engineers.

Safety and regulatory compliance are also critical considerations. While 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This reflects the increasing emphasis on ESG (environmental, social, and governance) standards in chemical production, a trending search query among industry professionals.

In summary, 2-(3-tert-butyl-4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 873670-96-3) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovation, making it a valuable subject for ongoing research and development.